N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(naphthalen-2-yloxy)acetamide

• Molecular Formula: C26H20N2O4
• Molecular Weight: 424.4 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C26H20N2O4/c1-30-23-13-11-19(26-28-21-8-4-5-9-24(21)32-26)15-22(23)27-25(29)16-31-20-12-10-17-6-2-3-7-18(17)14-20/h2-15H,16H2,1H3,(H,27,29)
• InChI Key: YVOYSBBSTQWAQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)COC4=CC5=CC=CC=C5C=C4

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(naphthalen-2-yloxy)acetamide, also known by its chemical formula C₁₇H₁₃N₃O₃S₂, is a synthetic compound with a molecular weight of 371.439 g/mol. It falls within the class of heterocyclic organic molecules and exhibits interesting properties due to its unique structure .

Preparation Methods

Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common route includes the following reactions:

Formation of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol:

Substitution Reaction:

Industrial Production:: While industrial-scale production methods are proprietary, laboratories typically employ similar synthetic routes with optimized conditions.

Chemical Reactions Analysis

Reactions::

Oxidation: and :

Common Reagents:

Major Products:

Scientific Research Applications

This compound finds applications in various fields:

Mechanism of Action

The exact mechanism of action remains an active area of research. it likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare this compound to related heterocyclic structures. Its uniqueness lies in the combination of benzoxazole and naphthalene fragments.